2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] acenaphthyleno[1,2-b]quinoxaline-9-carboxylate
• InChI: InChI=1S/C27H15ClN2O3/c28-18-10-7-15(8-11-18)23(31)14-33-27(32)17-9-12-21-22(13-17)30-26-20-6-2-4-16-3-1-5-19(24(16)20)25(26)29-21/h1-13H,14H2
• InChI Key: MRWDZOSHDIJBDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=NC5=C(C=C(C=C5)C(=O)OCC(=O)C6=CC=C(C=C6)Cl)N=C4C3=CC=C2
• Molecular Formula: C27H15ClN2O3
• Molecular Weight: 450.9 g/mol

Description

2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate is not fully understood. However, several studies have suggested that the compound exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. The compound's antimicrobial activity is believed to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
Studies have reported that this compound can induce changes in the expression of various genes and proteins involved in cell cycle regulation and apoptosis. The compound has also been shown to cause a decrease in mitochondrial membrane potential, leading to the release of cytochrome c and subsequent activation of caspases. Additionally, the compound has been reported to cause a decrease in bacterial cell viability by disrupting the bacterial cell membrane.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate in lab experiments is its broad-spectrum activity against various cancer cell lines and bacterial strains. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a promising candidate for cancer therapy. However, one of the limitations of using this compound is its poor solubility in water, which can make it challenging to use in certain experiments.

Future Directions

Several future directions for research on 2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate can be explored. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential as a fluorescent probe for DNA detection. Additionally, further studies can be conducted to elucidate the compound's mechanism of action and its potential applications in other fields such as drug delivery and material science.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields. The compound's broad-spectrum activity against cancer cell lines and bacterial strains, as well as its ability to induce apoptosis and inhibit cell proliferation, make it a promising candidate for cancer therapy and antimicrobial agents. Further research is needed to explore the compound's potential in other fields, such as drug delivery and material science.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl acenaphtho[1,2-b]quinoxaline-9-carboxylate has been extensively studied for its potential applications in various fields such as cancer therapy, antimicrobial activity, and as a fluorescent probe for DNA detection. Several studies have reported the compound's ability to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. The compound has also been shown to possess significant antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.